Cas no 15115-52-3 (4-Bromo-1-phenyl-1H-pyrazole)
4-Bromo-1-phenyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a bromine atom at the 4-position and a phenyl group at the 1-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its stable aromatic framework ensures compatibility with diverse reaction conditions. The compound is widely utilized in medicinal chemistry for constructing biologically active molecules due to its ability to serve as a versatile scaffold. High purity and well-defined reactivity further contribute to its utility in research and industrial applications.
4-Bromo-1-phenyl-1H-pyrazole structure
Product Name:4-Bromo-1-phenyl-1H-pyrazole
CAS No:15115-52-3
MF:C9H7BrN2
MW:223.069280862808
MDL:MFCD00234505
CID:50023
PubChem ID:786811
Update Time:2025-10-23
4-Bromo-1-phenyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-phenylpyrazole
- 4-Bromo-1-phenyl-1H-pyrazole
- 1H-Pyrazole, 4-bromo-1-phenyl-
- 4-Bromo-1-phenyl-1H-pyrazole 98%
- 1-phenyl-4-bromopyrazole
- zlchem 1342
- PubChem13291
- BAS 00231882
- 1-Phenyl-4-bromo-1H-pyrazole
- ZLE0120
- 1H-Pyrazole,4-bromo-1-phenyl-
- DWPRPWBNLNTEFZ-UHFFFAOYSA-N
- BCP26505
- STK012541
- VP20097
- RP05281
- TRA0040352
- BB 0219937
- 15115-52-3
- DS-14360
- BRD-K80803390-001-01-1
- Z381354156
- AM20030029
- EN300-249803
- 4-bromo-1-phenyl-1H-pyrazole;4-Bromo-1-phenylpyrazole
- InChI=1/C9H7BrN2/c10-8-6-11-12(7-8)9-4-2-1-3-5-9/h1-7
- FT-0645174
- SCHEMBL152495
- DTXSID30354922
- A15252
- SY007255
- W-205716
- MFCD00234505
- AKOS000588753
- 4-Bromo-1-phenyl-1H-pyrazole, AldrichCPR
- 2-Methoxypyridine-4-boronic?acid?,pinacol?ester
- CS-W002563
- Pyrazole, 4-bromo-1-phenyl-
- AE-848/30721004
-
- MDL： MFCD00234505
- Inchi： 1S/C9H7BrN2/c10-8-6-11-12(7-8)9-4-2-1-3-5-9/h1-7H
- InChI Key： DWPRPWBNLNTEFZ-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 221.97900
- Monoisotopic Mass: 221.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 17.8
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.5
- Melting Point: No data available
- Boiling Point: 296.3°C at 760 mmHg
- Flash Point: 133℃
- Refractive Index: 1.64
- PSA: 17.82000
- LogP: 2.63480
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
4-Bromo-1-phenyl-1H-pyrazole Security Information
- Signal Word：warning
- Hazard Statement： H315-H319-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
4-Bromo-1-phenyl-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-1-phenyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 038508-1g |
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15115-52-3 | 97% | 1g |
￡24.00 | 2022-03-01 | |
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￡128.00 | 2022-03-01 | |
| Fluorochem | 038508-25g |
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￡259.00 | 2022-03-01 | |
| Chemenu | CM120414-5g |
4-Bromo-1-phenylpyrazole |
15115-52-3 | 95+% | 5g |
$107 | 2021-08-06 | |
| Chemenu | CM120414-10g |
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15115-52-3 | 95+% | 10g |
$230 | 2021-08-06 | |
| Chemenu | CM120414-25g |
4-Bromo-1-phenylpyrazole |
15115-52-3 | 95+% | 25g |
$555 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY007255-0.25g |
4-Bromo-1-phenylpyrazole |
15115-52-3 | >97% | 0.25g |
¥40.00 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY007255-1g |
4-Bromo-1-phenylpyrazole |
15115-52-3 | >97% | 1g |
¥92.00 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY007255-5g |
4-Bromo-1-phenylpyrazole |
15115-52-3 | >97% | 5g |
¥460.00 | 2025-04-18 |
4-Bromo-1-phenyl-1H-pyrazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:15115-52-3)4-Bromo-1-phenyl-1H-pyrazole
Order Number:A15252
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):546.0
Email:sales@amadischem.com
4-Bromo-1-phenyl-1H-pyrazole Related Literature
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Mariem Brahim,Imen Smari,Hamed Ben Ammar,Bechir Ben Hassine,Jean-Fran?ois Soulé,Henri Doucet Org. Chem. Front. 2015 2 917
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2. The preparation and properties of some derivatives of 1-phenylpyrazoleI. L. Finar,K. E. Godfrey J. Chem. Soc. 1954 2293
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3. Preparation and properties of some pyrazolyl ketonesI. L. Finar,T. Foster J. Chem. Soc. C 1967 1494
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Helio G. Bonacorso,Gean M. Dal Forno,Carson Wiethan,Alex Ketzer,Nilo Zanatta,Clarissa P. Frizzo,Marcos A. P. Martins,Mark Stradiotto RSC Adv. 2017 7 43957
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5. Some reactions of 1-phenylpyrazol-4-ylmagnesium bromideR. J. Brooklyn,I. L. Finar J. Chem. Soc. C 1968 466
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:15115-52-3)4-Bromo-1-phenyl-1H-pyrazole
Purity:99%
Quantity:100g
Price ($):546.0